N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-4-[(methylsulfonyl)amino]benzamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(methanesulfonamido)-3-methylbenzamide
• InChI: InChI=1S/C17H18N2O5S/c1-11-9-12(3-5-14(11)19-25(2,21)22)17(20)18-13-4-6-15-16(10-13)24-8-7-23-15/h3-6,9-10,19H,7-8H2,1-2H3,(H,18,20)
• InChI Key: XKYSSCUVAURQRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC2=CC3=C(C=C2)OCCO3)NS(=O)(=O)C
• Molecular Formula: C17H18N2O5S
• Molecular Weight: 362.4 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-4-[(methylsulfonyl)amino]benzamide, also known as BIX-01294, is a small molecule inhibitor of histone methyltransferase G9a. It is a potent and selective inhibitor of G9a, which is responsible for the methylation of lysine 9 on histone H3 (H3K9), a modification associated with gene silencing. BIX-01294 has been widely used in scientific research to study the role of G9a in various biological processes.

Mechanism of Action

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-4-[(methylsulfonyl)amino]benzamide binds to the SET domain of G9a and inhibits its enzymatic activity, leading to a decrease in the levels of H3K9 methylation. This results in the activation of genes that were previously silenced by H3K9 methylation.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-4-[(methylsulfonyl)amino]benzamide has been shown to induce cell differentiation in various cell types, including embryonic stem cells, induced pluripotent stem cells, and cancer cells. It has also been shown to inhibit the proliferation of cancer cells and induce cell death. N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-4-[(methylsulfonyl)amino]benzamide has been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-4-[(methylsulfonyl)amino]benzamide in lab experiments include its high potency and selectivity for G9a, its ability to induce cell differentiation, and its potential therapeutic applications. The limitations of using N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-4-[(methylsulfonyl)amino]benzamide include its relatively high cost, its potential off-target effects, and the need for careful optimization of the concentration and duration of treatment.

Future Directions

For the use of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-4-[(methylsulfonyl)amino]benzamide in scientific research include the development of more potent and selective G9a inhibitors, the investigation of the role of G9a in other biological processes, and the exploration of its potential therapeutic applications in cancer and neurological disorders. The development of more specific inhibitors of G9a may help to reduce off-target effects and improve the therapeutic potential of this class of compounds.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-4-[(methylsulfonyl)amino]benzamide has been extensively used in scientific research to study the role of G9a in various biological processes. It has been shown to be effective in inhibiting G9a-mediated H3K9 methylation, leading to the activation of silenced genes and the induction of cell differentiation. N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-4-[(methylsulfonyl)amino]benzamide has been used in studies related to cancer, stem cell differentiation, and neurological disorders.